(Z)-N-(3-allyl-6-chlorobenzo[d]thiazol-2(3H)-ylidene)-3-methoxy-2-naphthamide

• IUPAC Name: N-(6-chloro-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)-3-methoxynaphthalene-2-carboxamide
• InChI: InChI=1S/C22H17ClN2O2S/c1-3-10-25-18-9-8-16(23)13-20(18)28-22(25)24-21(26)17-11-14-6-4-5-7-15(14)12-19(17)27-2/h3-9,11-13H,1,10H2,2H3
• InChI Key: QMVCBMMSNMJGBT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)N=C3N(C4=C(S3)C=C(C=C4)Cl)CC=C
• Molecular Formula: C22H17ClN2O2S
• Molecular Weight: 408.9 g/mol

Description

“3-allyl-6-chlorobenzo[d]thiazol-2(3H)-imine hydrobromide” is a chemical compound with the molecular formula C10H10BrClN2S. Its molecular weight is 305.62.

Molecular Structure Analysis

The molecular structure of “3-allyl-6-chlorobenzo[d]thiazol-2(3H)-imine hydrobromide” is represented by the formula C10H10BrClN2S.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-allyl-6-chlorobenzo[d]thiazol-2(3H)-imine hydrobromide” are not fully detailed in the sources I found.

Scientific Research Applications

Synthesis and Structural Analysis

• A study by Serdaroğlu et al. (2021) described the synthesis of novel benzimidazolium-derived palladium complexes, which share structural similarities with the compound of interest. These complexes were characterized using X-ray crystallography, FT-IR, and NMR spectroscopy, providing insights into their structural and spectroscopic properties (Serdaroğlu et al., 2021).

Molecular Docking and Anticancer Potential

• The work of Üstün and Şahin (2021) involved molecular docking to evaluate the anticancer potential of certain complexes. Although the specific compound wasn't directly studied, similar compounds were analyzed for their interactions with VEGFR (vascular endothelial growth factor receptor) and DNA, suggesting possible avenues for anticancer research (Üstün & Şahin, 2021).

Synthesis and Analgesic Properties

• A study by Demchenko et al. (2018) focused on synthesizing and evaluating the analgesic properties of thiazol-2-ylidene derivatives. This research is relevant as it explores the therapeutic potential of compounds structurally related to the compound (Demchenko et al., 2018).

Anticancer and Antifibrotic Activities

• Kaminskyy et al. (2016) synthesized amino(imino)thiazolidinone derivatives and evaluated their antifibrotic and anticancer activities. This research contributes to understanding the potential medical applications of thiazolidinone derivatives, which are structurally related to the compound of interest (Kaminskyy et al., 2016).

Antimicrobial Activities

• Bharti et al. (2010) studied thiazole derivatives for their antimicrobial activities. The structural relationship of these derivatives to the compound provides insights into potential antimicrobial applications (Bharti et al., 2010).

Safety and Hazards

The safety and hazards associated with “3-allyl-6-chlorobenzo[d]thiazol-2(3H)-imine hydrobromide” are not specified in the sources I found.

Mechanism of Action

Mode of Action

It is hypothesized that the compound may form hydrogen bonds with its targets, affecting their function . The presence of the allyl group and the methoxy-naphthamide moiety could also influence its interaction with targets .

Biochemical Pathways

The compound may affect various biochemical pathways due to its potential interactions with multiple targets. For instance, it may influence pathways related to the synthesis of naphthalene .

Result of Action

Some benzothiazole derivatives have been found to exhibit pesticidal properties, suggesting that this compound may also have similar effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of the compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interactions with its targets . Additionally, the compound’s action may also be influenced by its concentration and the duration of exposure .